Cas no 84444-90-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-)

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- is a stereochemically defined polyhydroxylated piperidine derivative with significant potential in synthetic and medicinal chemistry. Its rigid, multi-hydroxylated structure makes it a valuable scaffold for designing glycosidase inhibitors, carbohydrate mimics, and chiral ligands. The compound’s high density of stereocenters (2R,3R,4R,5R) ensures precise spatial orientation of functional groups, facilitating selective interactions in biological or catalytic systems. Its hydroxymethyl group further enhances derivatization flexibility, enabling tailored modifications for target applications. This compound is particularly useful in glycobiology research, asymmetric synthesis, and as a precursor for bioactive molecules requiring well-defined stereochemistry.
3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- structure
84444-90-6 structure
Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-
CAS No:84444-90-6
MF:C6H13NO4
MW:163.171722173691
CID:721595
PubChem ID:72258
Update Time:2025-08-10

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-
    • 1-DEOXYMANNOJIRIMYCIN HYDROCHLORIDE
    • 1-Deoxymannojirimycin.HCl
    • DEOXYMANNOJIRIMYCIN
    • Deoxymannojirimycin HCl
    • (2R,3R,4R,5R)-2-(HydroxyMethyl)-3,4,5-piperidinetriolhydrochloride
    • AKOS006238598
    • NSC625109
    • D-manno-Deoxynojirimycin
    • (2R,3R,4R,5R)-2-(hydroxymethyl)piperidine-3,4,5-triol
    • Bio1_000969
    • NCGC00015383-05
    • CHEMBL84844
    • LU 1
    • NCGC00025086-03
    • DMJ
    • (2R,3R,4R,5R)-2-(Hydroxymethyl)-3,4,5-piperidinetriol
    • 84444-90-6
    • 1hxk
    • (2R,3R,4R,5R)-2-(Hydroxymethyl)piperidine-3,4,5-triol, 11
    • Ox5
    • BDBM50065259
    • (2R,3R,4R,5R)-2-Hydroxymethyl-piperidine-3,4,5-triol
    • Bio1_001458
    • SCHEMBL329674
    • HMS1990A13
    • HMS1792A13
    • Bio1_000480
    • DB03955
    • BSPBio_000991
    • Q27094814
    • 1-Deoxymannojirimycin
    • 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4R,5R)-
    • SMP2_000289
    • D-Deoxymannojirimycin
    • 84444-90-6-deleted name
    • NCGC00025086-02
    • 2-HYDROXYMETHYL-PIPERIDINE-3,4,5-TRIOL
    • 1fo2
    • Deoxynojirimycin
    • DNJ
    • 5-amino-1,5-dideoxy-D-glucopyranose
    • 1,5-deoxy-1,5-imino-D-mannitol
    • 1-DEOXYNOJIRIMYCIN
    • (+)-1-Deoxynojirimycin
    • Moranoline
    • D-1-deoxynojirimycin
    • (-)-Deoxymannojirimycin
    • BAY-H-5595
    • Moranolin
    • 1,5-dideoxy-1,5-imino-D-glucitol
    • LXBIFEVIBLOUGU-KVTDHHQDSA-N
    • BRD-K89665618-003-02-5
    • NCGC00015383-07
    • Inchi: 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2/t3-,4-,5-,6-/m1/s1
    • InChI Key: LXBIFEVIBLOUGU-KVTDHHQDSA-N
    • SMILES: O[C@H]1[C@@H]([C@@H](CN[C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 199.061
  • Monoisotopic Mass: 199.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 93

Experimental Properties

  • Color/Form: Not available
  • Density: 1.456
  • Melting Point: Not available
  • Boiling Point: 361.1°C at 760 mmHg
  • Flash Point: 197.3°C
  • Refractive Index: 1.582
  • PSA: 92.95000
  • LogP: -2.63800
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- Pricemore >>

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